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Compound of Interest

Compound Name: Dihydrolipoic Acid

Cat. No.: B1670606 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling Dihydrolipoic Acid (DHLA). Adherence to these guidelines is essential for ensuring

laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Classification
Dihydrolipoic Acid is classified as a hazardous substance. Key hazards include:

Acute oral toxicity[1][2][3]

Skin irritation and potential for allergic skin reaction[1][2][3]

Serious eye damage and irritation[1][2][3][4]

May cause respiratory irritation[1][4]

Toxic to aquatic life with long-lasting effects[2][3]

It is supplied as a neat oil and should be considered hazardous until further information is

available.[5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent skin contact,

eye exposure, and inhalation.
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Summary of Recommended PPE

PPE Category Recommended Equipment
Specifications and
Standards

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[4][6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[7] Lab

coat or impervious protective

clothing.[4]

Gloves must be inspected prior

to use and satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[4][7] The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[4]

Respiratory Protection
A NIOSH (US) or CEN (EU)

approved respirator.

Required when vapors, mists,

or aerosols are generated and

ventilation is insufficient.[4] If a

respirator is the sole means of

protection, a full-face supplied-

air respirator should be used.

[4]

Operational Plan: Safe Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a laboratory fume hood.[8]

Avoid breathing vapors, mist, or gas.[4]

Avoid contact with skin, eyes, and clothing.[4][5][9]
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Do not eat, drink, or smoke in the work area.[3][7]

Wash hands thoroughly after handling.[3][4][5]

Contaminated work clothing should not be allowed out of the workplace.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[4][7][9]

Keep the container tightly closed.[4][7][9]

Store at -20°C for long-term stability.[5]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[4]

Experimental Protocol: General Handling Procedure
Dihydrolipoic acid is supplied as a neat oil.[5] When preparing solutions:

A stock solution can be made by dissolving the DHLA in an organic solvent of choice, which

should be purged with an inert gas.

DHLA is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide at

approximately 30 mg/ml.[5]

For aqueous buffers, DHLA is sparingly soluble. It is recommended to first dissolve it in

ethanol and then dilute with the aqueous buffer.[5]

The solubility is approximately 0.25 mg/ml in a 1:8 solution of ethanol:PBS (pH 7.2).[5]

Aqueous solutions are not recommended for storage for more than one day.[5]

Disposal Plan
Dispose of contaminated gloves and other waste in accordance with applicable local, state,

and federal regulations.
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The product should not be allowed to enter drains, water courses, or the soil.[4] It is toxic to

aquatic organisms.[2]

Soak up spills with inert absorbent material and dispose of as hazardous waste.[4] Keep in

suitable, closed containers for disposal.[4]

Emergency Procedures
After eye contact: Rinse opened eye for several minutes under running water and consult a

doctor.[2][4]

After skin contact: Immediately wash with water and soap and rinse thoroughly.[2][4]

After inhalation: Supply fresh air. If required, provide artificial respiration. Consult a doctor.[2]

[4]

After swallowing: Immediately call a doctor.[2]

Visual Guide to PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling Dihydrolipoic Acid.
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PPE Selection Workflow for Handling Dihydrolipoic Acid

Risk Assessment

PPE Selection

Start: Handling
Dihydrolipoic Acid

Potential for
Splash/Eye Exposure?

Potential for
Skin Contact?

No

Wear Safety Goggles
(EN 166 / NIOSH Approved)

Yes

Potential for Inhalation
of Vapors/Aerosols?

No

Wear Nitrile Gloves &
Lab Coat/Impervious Clothing

Yes

Use NIOSH/CEN Approved
Respirator in Fume Hood

Yes

Proceed with
Handling Procedure

No

No Further Action

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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